1-Azido-2-bromo-3-fluorobenzene

• IUPAC Name: 1-azido-2-bromo-3-fluorobenzene
• InChI: InChI=1S/C6H3BrFN3/c7-6-4(8)2-1-3-5(6)10-11-9/h1-3H
• InChI Key: ZTMLUEGKIBNPFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)Br)N=[N+]=[N-]
• Molecular Formula: C6H3BrFN3
• Molecular Weight: 216.01 g/mol

Description

1-Azido-2-bromo-3-fluorobenzene is a synthetic chemical compound that is mainly used in scientific research and development. It is an aromatic azide generally used in copper (I)-catalyzed azide-alkyne cycloaddition reactions.

Scientific Research Applications

Synthesis and Characterization

1-Azido-2-bromo-3-fluorobenzene can be synthesized through various methods:

• Balz-Schiemann Reaction : Direct fluorination of 1-bromo-2-nitrobenzene using a diazonium salt intermediate .

Applications in Scientific Experiments

1-Azido-2-bromo-3-fluorobenzene finds several applications:

• Agrochemicals : Potential applications in crop protection .

Future Directions

Researchers aim to develop greener synthesis methods for this compound, emphasizing sustainability and industrial applications .

Mechanism of Action

Target of Action

Compounds like 1-Azido-2-bromo-3-fluorobenzene often target the benzylic position of aromatic compounds . The benzylic position is the carbon atom adjacent to the aromatic ring, which can undergo various reactions due to its unique chemical properties .

Mode of Action

The compound can participate in reactions such as free radical bromination, nucleophilic substitution, and oxidation . For example, in a free radical reaction, the bromine atom could be replaced by another group .

Biochemical Pathways

These reactions involve the replacement of a hydrogen atom on the aromatic ring with an electrophile .

Result of Action

The result of the compound’s action would depend on the specific reaction it undergoes and the conditions under which the reaction occurs. For example, in a substitution reaction, the bromine atom could be replaced by another group, resulting in a new compound .